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Compound of Interest

Compound Name: Oudenone

Cat. No.: B1219345

The proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility. For researchers and professionals in drug development, handling
and disposing of compounds like Oudenone requires adherence to strict protocols to mitigate
risks. This guide provides essential information and a step-by-step operational plan for the safe
disposal of Oudenone, grounded in established best practices for hazardous waste
management.

Key Chemical and Safety Data for Oudenone

While specific, detailed disposal instructions for Oudenone are not readily available in public
resources, its known chemical properties and the general principles of handling laboratory
chemicals can inform a safe disposal strategy. The following table summarizes key data for
Oudenone.[1][2][3][4]
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Data

Reference

Chemical Name

2-[(5S)-5-Propyloxolan-2-

ylidene]cyclopentane-1,3-

[3]

dione
CAS Number 31323-50-9 [2][3]
Molecular Formula C12H1603 [21[31[4]
Molar Mass 208.25 g/mol [21[3114]
Not explicitly stated, general ]
o ) General laboratory chemical
Appearance for similar compounds: solid

form.

information.

Primary Hazard

For R&D use only. Not for
medicinal, household or other

use.

[2]

Personal Protective Equipment
(PPE)

Chemical impermeable gloves,

lab coat, safety goggles.

[2]

First Aid Measures

Move to fresh air if inhaled,
wash with soap and water on
skin contact; rinse eyes with
pure water for at least 15
minutes; rinse mouth with
water if ingested and seek

immediate medical attention.

[2]

Extinguishing Media

Use dry chemical, carbon
dioxide, or alcohol-resistant

foam.

[2]

Step-by-Step Oudenone Disposal Protocol

The following protocol is a general guideline based on best practices for the disposal of

hazardous chemical waste. Crucially, all laboratory personnel must consult their institution's

Environmental Health and Safety (EHS) department for specific protocols and to ensure

compliance with local, state, and federal regulations.[5][6]
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. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling Oudenone waste, ensure you are wearing appropriate PPE, including a lab
coat, safety goggles, and chemical-resistant gloves.[5]

Conduct all waste handling and segregation activities within a well-ventilated area, such as a
chemical fume hood.[5]

. Waste Segregation:

Do not mix Oudenone waste with other chemical waste streams unless explicitly permitted
by your institution's EHS guidelines.[5]

Collect Oudenone waste in a designated, properly labeled, and sealed waste container.[5]
. Container Labeling:
The waste container must be clearly labeled as "Hazardous Waste."

The label should include the chemical name "Oudenone," its CAS number (31323-50-9),
and any relevant hazard pictograms.[5]

. Waste Accumulation:

Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

This area should be secure and away from general laboratory traffic.[5]
. Disposal Request and Collection:

Once the waste container is full or no longer needed, submit a chemical waste pickup
request to your institution's EHS department.

Do not attempt to dispose of Oudenone down the drain or in the regular trash.[5][6]

Your EHS department will arrange for the collection of the waste by a licensed hazardous
waste disposal company.[5]
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6. Accidental Release Measures:

 In case of a spill, avoid dust formation and breathing vapors, mist, or gas.[2]
e Ensure adequate ventilation and remove all sources of ignition.[2]

o Evacuate personnel to a safe area.[2]

o Collect the spillage for disposal in a suitable, closed container.[2]

» Prevent the chemical from entering drains, as discharge into the environment must be
avoided.[2]

Oudenone Disposal Workflow

The following diagram illustrates the logical steps and decision-making process for the proper
disposal of Oudenone waste in a laboratory setting.

Final Disposal

Preparation Waste Handling & Segregation Storage & Request

Click to download full resolution via product page

Caption: Oudenone Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of Oudenone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219345#0oudenone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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